Cas no 941917-58-4 (methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate)

• Product Name: methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate
• CAS No: 941917-58-4
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5458750
• Update Time: 2025-10-28

methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ANCHJGZWDILZTQ-UHFFFAOYSA-N
• methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate

• Inchi： 1S/C21H22N2O3S/c1-15-3-5-16(6-4-15)12-23-19(13-24)11-22-21(23)27-14-17-7-9-18(10-8-17)20(25)26-2/h3-11,24H,12-14H2,1-2H3
• InChI Key： ANCHJGZWDILZTQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2N(CC3=CC=C(C)C=C3)C(CO)=CN=2)C=C1

Additional information on methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate

Methyl 4-({5-(Hydroxymethyl)-1-(4-Methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate: A Comprehensive Overview

The compound with CAS No. 941917-58-4, known as methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazole derivatives, which are widely studied due to their unique properties and versatility in synthetic chemistry. The structure of this compound is characterized by a benzoate ester group attached to a methyl-substituted benzene ring, which is further connected to an imidazole moiety via a sulfanyl (thioether) linkage.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the hydroxymethyl group on the imidazole ring introduces additional functionality, making this compound a promising candidate for further exploration in drug discovery. Researchers have demonstrated that such structures can exhibit antioxidant, anti-inflammatory, and even anticancer activities, depending on their substituents and structural arrangement.

The synthesis of methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of sulfur-based reagents plays a critical role in forming the thioether linkage, which is essential for maintaining the stability and reactivity of the molecule. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has shown that imidazole derivatives can undergo enzymatic degradation under specific conditions, suggesting that this compound may have biodegradable properties under certain environmental conditions. However, further studies are required to fully characterize its environmental fate and toxicity profile.

In terms of applications, methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate has shown promise in materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions suggests potential applications in catalysis and coordination chemistry.

The study of such compounds also contributes to our understanding of sulfur-containing heterocycles in organic chemistry. The sulfur atom in the thioether group introduces distinct electronic effects that can influence the reactivity and selectivity of the molecule in various chemical transformations. This makes methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate an interesting subject for exploring novel synthetic methodologies and reaction mechanisms.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. Molecular modeling studies have provided insights into its solubility, lipophilicity, and binding affinity towards various biological targets. These computational tools are invaluable for guiding experimental efforts and optimizing the design of bioactive molecules.

In conclusion, methyl 4-({5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}methyl)benzoate represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span across multiple disciplines, from pharmaceuticals to materials science, making it a subject of continued interest for researchers worldwide. As new findings emerge from ongoing studies, this compound is likely to contribute significantly to both academic research and industrial innovation.